Cas no 3587-60-8 ([(chloromethoxy)methyl]benzene)
[(Chloromethoxy)methyl]benzene, also known as benzyl chloromethyl ether, is a versatile reagent in organic synthesis. Its key advantages include its utility as a benzylating agent, particularly in the protection of hydroxyl groups under mild conditions. The compound’s reactivity stems from the chloromethyl moiety, which facilitates nucleophilic substitution reactions. It is commonly employed in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Handling requires caution due to its lachrymatory and potential carcinogenic properties. Proper storage in a cool, dry environment and use under inert conditions are recommended to maintain stability. Its specificity and efficiency make it valuable in multistep synthetic routes.
![[(chloromethoxy)methyl]benzene structure](https://ossimg.kuujia.com/scimg/4000/3587-60-8x500.png)
3587-60-8 structure
Product Name:[(chloromethoxy)methyl]benzene
CAS No:3587-60-8
MF:C8H9ClO
MW:156.609461545944
MDL:MFCD00000886
CID:44287
PubChem ID:87564143
Update Time:2025-06-09
[(chloromethoxy)methyl]benzene Chemical and Physical Properties
Names and Identifiers
-
- BENZYL CHLOROMETHYL ETHER
- BENZYLOXYMETHYL CHLORIDE
- (CHLOROMETHOXYMETHYL)BENZENE Benzene, [(chloromethoxy)methyl]- (Chloromethoxymethyl)benzene, Benzyloxymethyl chloride
- ((Chloromethoxy)methyl)benzene
- (CHLOROMETHOXYMETHYL)BENZENE
- (chloromethoxy)methyl)benzene
- Benzene,[(chloromethoxy)methyl]
- Benzylchloromethyl e
- Chloromethyl benzyl ether
- PhCH2OCH2Cl
- BOM-Cl
- [(chloromethoxy)methyl]benzene
- chloromethoxymethylbenzene
- Chloromethoxymethyl-benzene
- benzyl chloromethylether
- Benzene, [(chloromethoxy)methyl]-
- benzyl (chloromethyl) ether
- {(chloromethoxy)methyl}benzene
- Benzyl chloromethyl ether, 75%
- BOMCl
- benzyloxymethylchloride
- chloromethylbenzylether
- PubChem7566
- choromethyl
- LADPCMZCENPFGV-UHFFFAOYSA-N
- Benzyl Chloromethyl Ether (90per cent)
- 35364-99-9
- chloromethyl benzylether
- DTXSID10956786
- BCP31684
- EINECS 252-527-2
- B1207
- chloromethylbenzyl ether
- 9GR9P34HWY
- benzyl chlormethyl ether
- AKOS006221189
- Benzyl chloromethyl ether, technical, ~60% (NMR)
- SCHEMBL19520
- AM100720
- MFCD00000886
- CS-0015122
- SY003069
- Chloromethyl phenylmethyl ether
- EN300-91755
- Benzyl Chloromethyl Ether (90%)
- 3587-60-8
- choromethylbenzyl ether
- F8881-5092
- J-650079
- Benzyl chloromethyl ether;(Chloromethoxymethyl)benzene
- Ether, benzyl chloromethyl
- InChI=1/C8H9ClO/c9-7-10-6-8-4-2-1-3-5-8/h1-5H,6-7H
- FT-0600021
- Benzyl chloromethyl ether; Benzyloxymethyl chloride; (Chloromethoxymethyl)benzene
-
- MDL： MFCD00000886
- Inchi： 1S/C8H9ClO/c9-7-10-6-8-4-2-1-3-5-8/h1-5H,6-7H2
- InChI Key： LADPCMZCENPFGV-UHFFFAOYSA-N
- SMILES： ClCOCC1C=CC=CC=1
Computed Properties
- Exact Mass: 156.03400
- Monoisotopic Mass: 156.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 79.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 9.2
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.126 g/mL at 20 °C(lit.)
- Boiling Point: 102 °C/14 mmHg(lit.)
- Flash Point: 91 ºC
- Refractive Index: n20/D 1.527
- Water Partition Coefficient: Soluble in water [2.7 g/L (25 C)]
- PSA: 9.23000
- LogP: 2.39950
- Solubility: Soluble in most organic solvents, it is often used in CH2Cl2, THF and DMF.
[(chloromethoxy)methyl]benzene Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H302,H315,H318,H331,H334,H335,H350,H373,H400
- Warning Statement： P201,P261,P273,P280,P305+P351+P338,P311
- Hazardous Material transportation number：UN 2810 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 45-22-23-37/38-41-43-48/22-50
- Safety Instruction： S53-S26-S39-S45-S36/37/39
- FLUKA BRAND F CODES：19-21
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：2-8°C
- Packing Group：III
- Hazard Level：6.1(b)
- Risk Phrases：R20/21/22; R36/37/38; R45
- Packing Group：III
- Safety Term：6.1(b)
[(chloromethoxy)methyl]benzene Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
[(chloromethoxy)methyl]benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 106900-1g |
Benzyl chloromethyl ether |
3587-60-8 | 90% | 1g |
￡11.00 | 2022-02-28 | |
| Fluorochem | 106900-5g |
Benzyl chloromethyl ether |
3587-60-8 | 90% | 5g |
￡15.00 | 2022-02-28 | |
| Fluorochem | 106900-25g |
Benzyl chloromethyl ether |
3587-60-8 | 90% | 25g |
￡19.00 | 2022-02-28 | |
| Fluorochem | 106900-100g |
Benzyl chloromethyl ether |
3587-60-8 | 90% | 100g |
￡78.00 | 2022-02-28 | |
| Fluorochem | 106900-500g |
Benzyl chloromethyl ether |
3587-60-8 | 90% | 500g |
￡150.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B107578-100g |
[(chloromethoxy)methyl]benzene |
3587-60-8 | 60% | 100g |
¥154.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B107578-25g |
[(chloromethoxy)methyl]benzene |
3587-60-8 | 60% | 25g |
¥62.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B107578-500g |
[(chloromethoxy)methyl]benzene |
3587-60-8 | 60% | 500g |
¥616.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B107578-5g |
[(chloromethoxy)methyl]benzene |
3587-60-8 | 60% | 5g |
¥30.90 | 2023-09-04 | |
| Alichem | A019141351-250g |
Benzyl chloromethyl ether |
3587-60-8 | 85% | 250g |
$205.80 | 2023-09-02 |
[(chloromethoxy)methyl]benzene Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:3587-60-8)Benzylchloromethyl ether
Order Number:LE4947;LE5711185
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:46
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3587-60-8)[(chloromethoxy)methyl]benzene
Order Number:A1204399
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:52
Price ($):269.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:3587-60-8)Benzyl chloromethyl ether
Order Number:sfd4487
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
[(chloromethoxy)methyl]benzene Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3587-60-8)Benzylchloromethyl ether
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Amadis Chemical Company Limited
(CAS:3587-60-8)[(chloromethoxy)methyl]benzene
Purity:99%
Quantity:500g
Price ($):269.0